N-{2-[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]ethyl}prop-2-enamide

• IUPAC Name: N-[2-[1-(2,2,2-trifluoroethyl)imidazol-2-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C10H12F3N3O/c1-2-9(17)15-4-3-8-14-5-6-16(8)7-10(11,12)13/h2,5-6H,1,3-4,7H2,(H,15,17)
• InChI Key: UGJDZWNSRGNBME-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1=NC=CN1CC(F)(F)F
• Molecular Formula: C10H12F3N3O
• Molecular Weight: 247.22 g/mol
• CAS No.: 2094848-60-7

Description

“N-{2-[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]ethyl}prop-2-enamide” is a complex organic compound. The special properties of fluorine atoms and fluorine-containing groups have led to an increasing number of applications for fluorine-containing organic compounds. Unfortunately, naturally fluorinated organics are rare in nature, so the selective introduction of fluorine atoms or fluorine-containing groups into organic molecules is very important for pharmaceutical/synthetic chemists.

Synthesis Analysis

The synthesis of such compounds often involves the use of 2,2,2-Trifluoroethylamine. N-2,2,2-trifluoroethylisatin ketimines have received the attention of many chemists since they were first developed as fluorine-containing synthons in 2015. This compound has been involved in various organic synthesis reactions in recent years, focusing on the types of reactions and the stereoselectivity of products.

Chemical Reactions Analysis

“this compound” has been involved in various organic synthesis reactions. An alternative method for enantioselective synthesis of CF3-containing spirooxindoles via [3 + 2] cycloaddition between N-2,2,2-trifluoroethylisatin ketimines and 2,3-dioxopyrrolidines was developed by the Wang group in 2020.

Future Directions

The future directions for the research and application of this compound could involve further exploration of its synthesis methods, investigation of its physical and chemical properties, and examination of its potential applications in various fields such as pharmaceuticals and synthetic chemistry.